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Compound of Interest

Compound Name: ALD-PEG4-OPFP

Cat. No.: B1526763 Get Quote

Essential Safety and Handling Guide for ALD-
PEG4-OPFP
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like ALD-PEG4-OPFP.

This ADC (Antibody-Drug Conjugate) linker, while integral to the synthesis of targeted cancer

therapeutics, requires stringent safety protocols due to its potential hazards. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of ALD-PEG4-OPFP is the first

step toward safe handling.
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Property Value

Chemical Name ALD-PEG4-OPFP

CAS Number 1324007-10-4

Molecular Formula Not available

Molecular Weight Not available

Appearance Solid or liquid (confirm with supplier)

Solubility Soluble in DMSO, DMF, and DCM

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for ALD-PEG4-OPFP is not readily available in

public domains, an SDS for a structurally similar compound, Ald-PEG4-NHS ester, indicates

potential hazards. These include skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335)[1]. Given its classification as an ADC linker, a category of

compounds often associated with high potency, a cautious approach is warranted.[2][3][4]

The following table outlines the recommended personal protective equipment for handling

ALD-PEG4-OPFP.
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PPE Category Recommended Equipment Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn at all times.

For tasks with a higher risk of

splash or contamination,

double-gloving is

recommended.

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Must be worn to protect

against splashes. A face shield

should be used in addition to

safety glasses or goggles

when there is a significant risk

of splashing.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat is

mandatory. For larger

quantities or procedures with a

higher risk of contamination, a

chemical-resistant apron or

disposable coveralls should be

worn.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

For procedures that may

generate dust or aerosols, a

NIOSH-approved respirator

may be necessary. Consult

your institution's environmental

health and safety department

for specific guidance.

Operational Plan for Safe Handling
A systematic approach to handling ALD-PEG4-OPFP, from receipt to use, is critical for

minimizing exposure risk.

Receiving and Storage
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Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Transport: Use a secondary container when transporting the chemical to the laboratory.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly sealed.

Preparation and Use
Designated Area: All handling of ALD-PEG4-OPFP should be conducted in a designated

area, such as a chemical fume hood, to control potential exposure.

Pre-use Check: Before use, ensure all necessary PPE is readily available and in good

condition.

Weighing: If weighing the solid form, do so in a ventilated enclosure to prevent the

generation of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contamination: Use dedicated spatulas and glassware.

Spill and Emergency Procedures
Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Place the absorbed material into a sealed, labeled container for disposal.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

emergency response team.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.

Disposal Plan
Proper disposal of ALD-PEG4-OPFP and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Designated Waste Container: All waste contaminated with ALD-PEG4-OPFP, including

gloves, disposable lab coats, absorbent materials, and empty containers, must be collected

in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions containing ALD-PEG4-OPFP should be collected in a

separate, labeled hazardous waste container. Do not pour down the drain.

Solid Waste: Solid waste should be placed in a sealed bag before being deposited into the

hazardous waste container.

Decontamination
Glassware and Equipment: Reusable glassware and equipment should be decontaminated.

A common procedure involves rinsing with a suitable solvent (e.g., ethanol or isopropanol) to

remove the compound, followed by a thorough wash with soap and water. The initial solvent

rinse should be collected as hazardous waste.

Work Surfaces: Decontaminate work surfaces with a suitable solvent and then clean with

soap and water.

Final Disposal
Licensed Waste Disposal: All hazardous waste containing ALD-PEG4-OPFP must be

disposed of through a licensed hazardous waste disposal company. Follow your institution's

specific procedures for arranging waste pickup.

PPE Selection Workflow
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The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling ALD-PEG4-OPFP.

PPE Selection Workflow for ALD-PEG4-OPFP

Hazard and Task Assessment

PPE Selection

Action

Start: Handling ALD-PEG4-OPFP

Assess Task:
- Weighing solid?

- Preparing solution?
- Small or large quantity?

Assess Risk of Exposure:
- Splash?

- Aerosol/dust generation?

High-Risk Task:
- Double Gloves

- Disposable Coveralls

Large Quantity/
High Contamination Risk

Baseline PPE:
- Safety Glasses

- Lab Coat
- Single Nitrile Gloves

Add:
- Goggles/Face Shield

- Chemical Apron

Splash Risk

Add:
- Fume Hood/Ventilated Enclosure

- Consider Respirator

Aerosol/Dust Risk

Proceed with Caution
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Caption: A logical workflow for selecting appropriate PPE for handling ALD-PEG4-OPFP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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